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Compound Name: Arteannuin M

Cat. No.: B1632437

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arteannuin M is a sesquiterpene lactone, a class of natural products known for their diverse
biological activities. Isolated from Artemisia annua, a plant with a long history in traditional
medicine, Arteannuin M is a compound of growing interest within the scientific community.[1]
This technical guide provides a comprehensive overview of the known physical and chemical
properties of Arteannuin M, detailed experimental protocols for its analysis, and an exploration
of its potential biological significance.

Core Physical and Chemical Properties

Arteannuin M is a structurally complex molecule with the molecular formula C1sH2404 and a
molecular weight of 268.35 g/mol .[2] While specific experimental data for some physical
properties remain to be fully characterized in publicly available literature, the following table
summarizes the key known and calculated attributes of this compound.
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Property Value Source(s)
Molecular Formula C15H2404 [2]
Molecular Weight 268.35 g/mol [2]

CAS Number 207446-90-0 [2]

Melting Point Not Reported

Boiling Point Not Reported

Soluble in DMSO, ethanol,
Solubility methanol, and chloroform. [3114]

Quantitative data not available.

Spectral Data and Characterization

The structural elucidation of Arteannuin M has been primarily achieved through a combination
of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The seminal work on the structure elucidation of Arteannuin M was published by Lai-King Sy
and colleagues in Tetrahedron in 2001. This publication provides detailed *H and 13C NMR data
which are essential for the identification and characterization of the molecule.

1H and 3C NMR Spectral Data of Arteannuin M A comprehensive table of the *H and 3C NMR
chemical shifts, coupling constants, and assignments will be compiled upon obtaining the full
text of the pivotal Tetrahedron publication.

Mass Spectrometry (MS)

High-resolution mass spectrometry is a critical tool for determining the elemental composition
and fragmentation pattern of Arteannuin M.

UPLC-Q-TOF-MS/MS Data: A study utilizing Ultra-Performance Liquid Chromatography-
Quadrupole Time-of-Flight Tandem Mass Spectrometry (UPLC-Q-TOF-MS/MS) has reported
the following mass-to-charge ratios for Arteannuin M:
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e Calculated m/z: 268.1675

e Measured m/z: 291.1563 ([M+Na]*)[5]

Infrared (IR) Spectroscopy

Specific infrared spectral data for Arteannuin M is not readily available in the reviewed
literature. However, based on its functional groups (lactone, hydroxyl, etc.), characteristic
absorption bands would be expected in the IR spectrum. Further experimental work is required
to determine the precise wavenumbers of these vibrations.

Experimental Protocols
Isolation and Purification of Arteannuin M from
Artemisia annua

While a specific, detailed protocol for the isolation of Arteannuin M is not available, a general
procedure can be adapted from methods used for the extraction of other sesquiterpene
lactones from Artemisia annua.

Workflow for the Proposed Isolation of Arteannuin M
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Caption: Proposed workflow for the isolation and characterization of Arteannuin M.
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Methodology:

o Extraction: Dried and powdered aerial parts of Artemisia annua are subjected to extraction
using a non-polar solvent such as hexane or ethyl acetate, either through maceration or
Soxhlet extraction, to obtain a crude extract.

e Column Chromatography: The crude extract is then subjected to column chromatography on
silica gel. A gradient elution system, starting with a non-polar solvent (e.g., hexane) and
gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is employed
to separate the different components.

o Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer
Chromatography (TLC) to identify those containing Arteannuin M.

 Purification: Fractions containing the compound of interest are combined, and the solvent is
evaporated. The resulting residue can be further purified by recrystallization from a suitable
solvent system to yield pure Arteannuin M.

High-Performance Liquid Chromatography (HPLC)
Analysis

A validated HPLC method specific for the quantification of Arteannuin M is not yet established
in the literature. However, methods developed for the analysis of artemisinin and other
sesquiterpenoids from Artemisia annua can be adapted and optimized.

Proposed HPLC Method Parameters:
e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 ym).
» Mobile Phase: A gradient of acetonitrile and water.

o Detection: UV detection at a suitable wavelength (to be determined based on the UV
spectrum of pure Arteannuin M) or Evaporative Light Scattering Detector (ELSD).

o Flow Rate: Approximately 1.0 mL/min.

 Injection Volume: 10-20 pL.
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Biological Activity and Signaling Pathways

While Arteannuin M has been noted for its potential anti-malarial activity, detailed studies on
its mechanism of action and its effects on specific signaling pathways are limited.[1] However,
related compounds from Artemisia annua, such as Arteannuin B and Artemisinin, have been
shown to possess anti-inflammatory properties through the modulation of key signaling
cascades.

Potential Involvement in NF-kB and MAPK Signaling
Pathways

Studies on Arteannuin B and Artemisinin have demonstrated their ability to inhibit the nuclear
factor-kappa B (NF-kB) and mitogen-activated protein kinase (MAPK) signaling pathways.
These pathways are central to the inflammatory response. Given the structural similarities
among these sesquiterpene lactones, it is hypothesized that Arteannuin M may also exert anti-
inflammatory effects through similar mechanisms. Further research is necessary to confirm this
hypothesis and to elucidate the specific molecular targets of Arteannuin M within these
pathways.

Hypothesized Anti-Inflammatory Signaling Pathway of Arteannuin M

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1632437?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4297758/
https://www.benchchem.com/product/b1632437?utm_src=pdf-body
https://www.benchchem.com/product/b1632437?utm_src=pdf-body
https://www.benchchem.com/product/b1632437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inflammatory Stimulus

)

Signaling Cascade

Inhibition

Arteannuin M
(Hypothesized)

Inhibits Inhibits

N\ /

c:eu&@ Re7qéonse
)

Click to download full resolution via product page

Caption: Hypothesized inhibition of NF-kB and MAPK pathways by Arteannuin M.

Conclusion

Arteannuin M is a promising natural product from Artemisia annua with potential therapeutic
applications. This guide has summarized the current knowledge of its physical and chemical
properties and provided a framework for its experimental investigation. Further research is
warranted to fully characterize its physical properties, develop and validate specific analytical
methods, and elucidate its biological mechanisms of action. Such studies will be crucial for
unlocking the full potential of Arteannuin M in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anti-inflammatory, Antioxidant and Antimicrobial Effects of Artemisinin Extracts from
Artemisia annua L - PMC [pmc.ncbi.nlm.nih.gov]

o 2. researchgate.net [researchgate.net]

o 3. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of
Analysis - PMC [pmc.ncbi.nlm.nih.gov]

o 4. researchgate.net [researchgate.net]

e 5. Suppression of NLRP3 Inflammasome by Dihydroarteannuin via the HIF-1a and
JAK3/STAT3 Signaling Pathway Contributes to Attenuation of Collagen-Induced Arthritis in
Mice - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Arteannuin M: Physical
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632437#physical-and-chemical-properties-of-
arteannuin-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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